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Abstract

SS-228Y is a novel antibiotic compound isolated from a marine microorganism. Possessing a
unique peri-hydroxyquinone structure, it has demonstrated a range of biological activities,
including antibacterial effects against Gram-positive bacteria, anti-tumor properties against
Ehrlich carcinoma, and enzymatic inhibition of dopamine-beta-hydroxylase. This document
provides a summary of the currently available technical information on SS-228 Y.

Note on Data Availability: This guide is based on publicly accessible information, primarily the
abstract of the seminal 1975 research paper. Detailed experimental protocols and extensive
guantitative data are contained within the full publication, which is not widely available in digital
archives. Researchers are encouraged to seek the original article for in-depth analysis.

Introduction

The marine environment is a vast and largely untapped resource for novel bioactive
compounds with therapeutic potential. SS-228 Y, a yellowish-brown powder, emerged from the
screening of marine microorganisms and represents a promising candidate for further
investigation. Its multifaceted biological activities suggest potential applications in infectious
diseases, oncology, and neurology.

Chemical Properties
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Based on the initial characterization, SS-228 Y has the following properties:

Property Value

Molecular Formula C19H1406

Chemical Class Peri-hydroxyquinone
Appearance Yellowish-brown powder

Biological Activity

SS-228 Y has demonstrated three primary areas of biological activity in initial studies.

Antibacterial Activity

SS-228 Y exhibits inhibitory effects against Gram-positive bacteria.[1] Specific details regarding
the spectrum of activity and minimum inhibitory concentrations (MICs) are not available in the
accessible literature.

Anti-tumor Activity

In murine models, SS-228 Y has shown activity against Ehrlich carcinoma.[1] Quantitative data
on efficacy, such as tumor growth inhibition or survival rates, are not detailed in the available
abstract.

Enzyme Inhibition

SS-228 Y has been identified as an inhibitor of dopamine-beta-hydroxylase.[1] This enzyme is
critical in the biosynthesis of norepinephrine from dopamine. Its inhibition can modulate
catecholamine levels, suggesting potential applications in neurological or cardiovascular
research. The inhibitory concentration (e.g., ICso) has not been specified in the reviewed
materials.

Mechanism of Action & Signaling Pathways

The precise mechanisms of action for SS-228 Y's antibacterial, anti-tumor, and enzyme-
inhibiting activities have not been elucidated in the available literature. Similarly, there is no
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information regarding the specific signaling pathways that SS-228 Y may modulate. Further
research is required to understand how this compound exerts its biological effects.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and biological evaluation of
SS-228 Y are described in the original 1975 publication. Unfortunately, these protocols could
not be reproduced here due to the lack of access to the full-text article.

The primary reference for this compound is:

o Okazaki, T., Kitahara, T., & Okami, Y. (1975). Studies on marine microorganisms. IV. A new
antibiotic SS-228 Y produced by Chainia isolated from shallow sea mud. The Journal of
Antibiotics, 28(3), 176-184.

Logical Relationships and Future Directions

The diverse biological activities of SS-228 Y suggest a complex interaction with cellular targets.
The relationship between its antibacterial, anti-tumor, and enzyme-inhibiting properties is an
area ripe for investigation.

Caption: Potential research and development pathways for SS-228 Y.

Future research should focus on obtaining the pure compound for detailed structural
elucidation and comprehensive biological testing. Key areas for investigation include:

Determination of the full chemical structure and stereochemistry.

In-depth analysis of the antibacterial spectrum and mechanism of action.

Elucidation of the signaling pathways involved in its anti-tumor effects.

Quantitative assessment of its dopamine-beta-hydroxylase inhibitory activity and selectivity.

Structure-activity relationship studies to optimize its therapeutic properties.

Conclusion
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SS-228 Y is a historically significant marine natural product with a compelling, albeit currently
limited, biological profile. Its diverse activities warrant a renewed research effort to fully
characterize its therapeutic potential. Accessing the original research publication is a critical
first step for any research group interested in pursuing this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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